Cas no 338393-82-1 (2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester)
2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester
- 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester
-
- Inchi: 1S/C17H15NO3S/c1-21-17(20)13-7-8-15-14(9-13)18(16(19)11-22-15)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
- InChI Key: ZDIFOABVINGWIL-UHFFFAOYSA-N
- SMILES: S1C2=CC=C(C(OC)=O)C=C2N(CC2=CC=CC=C2)C(=O)C1
2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437239-1g |
Methyl 4-benzyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylate |
338393-82-1 | 90% | 1g |
¥3601.00 | 2024-05-18 |
2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester
Professional Introduction to 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester (CAS No. 338393-82-1)
2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester, identified by the CAS number 338393-82-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a methyl ester group at the 6-position and a phenylmethyl (benzyl) substituent at the 4-position introduces unique functional properties that make this molecule a promising candidate for further investigation.
The benzothiazine core structure is characterized by a fused ring system consisting of a benzene ring and a thiazine ring, which is linked by carbon atoms at the 1 and 4 positions. This structural motif is known to exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticonvulsant activities. The specific substitution pattern in 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester contributes to its unique chemical profile and biological potential.
In recent years, there has been a growing interest in developing novel heterocyclic compounds as pharmacological agents. The benzothiazine scaffold has been extensively studied due to its ability to interact with multiple biological targets. For instance, derivatives of benzothiazine have shown promise in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. The compound in question may possess similar properties, making it a valuable asset in drug discovery efforts.
The methyl ester group at the 6-position of the molecule can influence its solubility and metabolic stability. Ester groups are often found in pharmaceuticals due to their ability to enhance bioavailability while also being susceptible to hydrolysis in vivo. This characteristic could make 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester an interesting candidate for prodrug development or for enhancing oral bioavailability of subsequent analogs.
The phenylmethyl (benzyl) substituent at the 4-position adds another layer of complexity to the molecule's interactions with biological targets. Phenyl rings are frequently found in biologically active compounds due to their ability to engage in hydrophobic interactions and π-stacking with proteins. The presence of this substituent may contribute to the compound's binding affinity for specific enzymes or receptors involved in disease pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools can be used to virtual screen large libraries of molecules, including derivatives of 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester, against various biological targets. Such simulations can help identify potential lead compounds for further experimental validation.
In addition to computational studies, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) are essential for evaluating the pharmacological potential of new molecules. The synthesis of analogs based on the core structure of 338393-82-1 could provide insights into which functional groups are critical for biological activity. By systematically modifying the substituents on the benzothiazine ring system, researchers can optimize potency and selectivity for desired therapeutic effects.
The role of benzothiazine derivatives in modulating inflammatory pathways has been increasingly recognized. Inflammatory processes are central to many chronic diseases, including cancer and autoimmune disorders. Compounds that can inhibit key inflammatory mediators may offer therapeutic benefits without significant side effects. Preliminary studies suggest that certain benzothiazine derivatives exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes.
The synthesis of 2H-1,4-Benzothiazine-6-carboxylic acid, 3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps may include cyclization reactions to form the benzothiazine core followed by functional group transformations such as esterification or alkylation. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before.
The pharmacokinetic properties of a drug are critical determinants of its clinical efficacy. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully considered during drug development. The presence of functional groups like esters can influence these properties significantly. For example, esters may be hydrolyzed into carboxylic acids or alcohols after administration depending on enzymatic activity in vivo.
Future research directions may focus on exploring the mechanism of action of 338393-82-1 by investigating its interactions with specific biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural information about how this compound binds to its intended targets. Such insights could guide the development of more potent and selective derivatives.
The versatility of benzothiazine derivatives makes them valuable tools for drug discovery across multiple therapeutic areas. Beyond inflammation and neurological disorders,2H-1, 44 Benzothaizline 66 Carboxylic Acid, 33, 44 Dihydro-33 Oxo-44 (Phenylmethyl)-, Methyl Ester (CAS No. ) may also show promise in treating cardiovascular diseases or infectious diseases where benzothiazines have been less explored previously.
338393-82-1 (2H-1,4-Benzothiazine-6-carboxylic acid,3,4-dihydro-3-oxo-4-(phenylmethyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)